Cas no 110966-56-8 (8-(trifluoromethyl)-1,4-dioxaspiro[4.5]decane)

• Product Name: 8-(trifluoromethyl)-1,4-dioxaspiro[4.5]decane
• CAS No: 110966-56-8
• MF: C₉H₁₃F₃O₂
• MW: 210.193533658981
• CID: 2884396
• PubChem ID: 118992163
• Update Time: 2025-11-02

8-(trifluoromethyl)-1,4-dioxaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

• 4-trifluoromethylcyclohexanone ethylene ketal
• 8-(trifluoromethyl)-1,4-dioxaspiro[4.5]decane
• 110966-56-8
• F12704
• HOCWBDHUMCHXEU-UHFFFAOYSA-N

• Inchi： 1S/C9H13F3O2/c10-9(11,12)7-1-3-8(4-2-7)13-5-6-14-8/h7H,1-6H2
• InChI Key： HOCWBDHUMCHXEU-UHFFFAOYSA-N
• SMILES： FC(C1CCC2(CC1)OCCO2)(F)F

Computed Properties

• Exact Mass: 210.08700
• Monoisotopic Mass: 210.08676414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 2.48200

Additional information on 8-(trifluoromethyl)-1,4-dioxaspiro[4.5]decane

Professional Introduction to Compound with CAS No. 110966-56-8 and Product Name: 8-(trifluoromethyl)-1,4-dioxaspiro[4.5]decane

The compound with the CAS number 110966-56-8 and the product name 8-(trifluoromethyl)-1,4-dioxaspiro[4.5]decane represents a significant advancement in the field of organic chemistry and pharmaceutical research. This spirocyclic dioxane derivative has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a trifluoromethyl group in its molecular structure imparts distinct electronic and steric properties, making it a valuable candidate for further exploration.

Structurally, 8-(trifluoromethyl)-1,4-dioxaspiro[4.5]decane consists of a spirocyclic core formed by the fusion of a dioxane ring with a decane backbone. The trifluoromethyl substituent at the 8-position introduces electron-withdrawing effects, which can influence the reactivity and binding affinity of the molecule. This feature has been extensively studied in the context of drug design, where trifluoromethyl groups are often incorporated to enhance metabolic stability and binding interactions with biological targets.

Recent research has highlighted the significance of spirocyclic compounds in medicinal chemistry due to their rigid framework and ability to mimic natural product scaffolds. The spirocyclic structure of 8-(trifluoromethyl)-1,4-dioxaspiro[4.5]decane provides a stable platform for further functionalization, enabling the synthesis of analogs with tailored properties. Studies have demonstrated that such derivatives exhibit promising activities against various biological targets, including enzymes and receptors involved in disease pathways.

In particular, the trifluoromethyl group in 8-(trifluoromethyl)-1,4-dioxaspiro[4.5]decane has been shown to enhance the lipophilicity of the molecule, which is a critical factor in drug absorption and distribution. This property makes it an attractive scaffold for developing small-molecule inhibitors with improved pharmacokinetic profiles. Furthermore, computational studies have suggested that the spirocyclic core can stabilize transition states in enzymatic reactions, potentially leading to more efficient drug candidates.

The synthesis of 8-(trifluoromethyl)-1,4-dioxaspiro[4.5]decane involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of the trifluoromethyl group requires precise control over reaction conditions to ensure high yield and selectivity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the spirocyclic framework efficiently. These synthetic strategies not only demonstrate the versatility of current methodologies but also pave the way for future developments in this field.

Biological evaluation of 8-(trifluoromethyl)-1,4-dioxaspiro[4.5]decane has revealed intriguing properties that warrant further investigation. Preliminary studies indicate that this compound exhibits inhibitory activity against certain enzymes relevant to inflammatory diseases and cancer pathways. The unique combination of structural features makes it a promising lead compound for drug discovery programs targeting these conditions. Additionally, its stability under various physiological conditions enhances its potential as a therapeutic agent.

The incorporation of fluorine atoms into pharmaceutical molecules has been well-documented for its ability to modulate bioactivity. The trifluoromethyl group in 8-(trifluoromethyl)-1,4-dioxaspiro[4.5]decane contributes to this effect by influencing both electronic and steric interactions at binding sites. This has led to increased interest in fluorinated spirocyclic compounds as they offer a balance between structural rigidity and functional diversity. Researchers are exploring various derivatives to optimize their pharmacological properties further.

Future directions in the study of 8-(trifluoromethyl)-1,4-dioxaspiro[4.5]decane include exploring its role in developing novel therapeutic strategies. By leveraging computational modeling and high-throughput screening techniques, scientists aim to identify new analogs with enhanced efficacy and reduced side effects. The spirocyclic core provides a robust scaffold for such endeavors, offering opportunities for innovation across multiple therapeutic areas.

In conclusion, 8-(trifluoromethyl)-1,4-dioxaspiro[4.5]decane (CAS No. 110966-56-8) represents a significant advancement in medicinal chemistry due to its unique structural features and potential applications. The presence of a trifluoromethyl group enhances its pharmacological profile, making it an attractive candidate for drug development programs targeting various diseases. Continued research in this area holds promise for discovering novel therapeutic agents with improved efficacy and safety profiles.